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Compound of Interest

Compound Name: 10-O-Acetylisocalamendiol

Cat. No.: B585224

10-O-Acetylisocalamendiol: An In-Depth
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Initial Summary: This document aims to provide a comprehensive technical overview of the
physical and chemical properties of 10-O-Acetylisocalamendiol. However, a thorough
investigation of scientific literature and chemical databases reveals a significant scarcity of
available data for this specific compound. While basic molecular information has been
identified, detailed experimental data on its physicochemical properties, biological activities,
and associated protocols are not publicly available at this time. This guide presents the limited
information found and outlines the data gaps.

Core Chemical Identity

Basic identifying information for 10-O-Acetylisocalamendiol has been collated from available
chemical supplier databases.
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Property Value Citation
Molecular Formula C17H2803

Molecular Weight 280.41 g/mol

CAS Number 1432064-69-1

Physical and Chemical Properties

A comprehensive search for experimentally determined physical and chemical properties of 10-
O-Acetylisocalamendiol yielded no specific data. This includes, but is not limited to, melting
point, boiling point, solubility, and spectral data (NMR, IR, Mass Spectrometry).

To provide some context, information on the parent compound, Isocalamendiol, is presented
below. It is important to note that the acetylation at the 10-position will alter these properties.

Table of Properties for Isocalamendiol:

Property Value Citation
Molecular Formula C15H2602 [1]
Molecular Weight 238.37 g/mol [1]
Appearance Powder [2]

) 98% (as commercially
Purity _ [2]
available)

Isolated from the roots of
Source [2]
Acorus calamus L.

Gas chromatography data for Isocalamendiol is available through the NIST Chemistry
WebBook, indicating its volatility under specific experimental conditions.[3][4] However, detailed
spectral characterization data (*H NMR, 13C NMR, IR, MS) for Isocalamendiol, which would be
crucial for confirming the structure of its acetylated derivative, were not found in the public
domain.
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Experimental Protocols

Due to the lack of published research on 10-O-Acetylisocalamendiol, no established
experimental protocols for its synthesis, isolation, or biological evaluation could be identified.

Hypothetical Synthesis Workflow:

Based on general organic chemistry principles, a potential synthesis of 10-O-
Acetylisocalamendiol would involve the acetylation of Isocalamendiol. A generalized workflow
for such a reaction is depicted below. This is a theoretical representation and would require

experimental optimization.
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Hypothetical Synthesis of 10-O-Acetylisocalamendiol
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Caption: Hypothetical workflow for the acetylation of Isocalamendiol.
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Biological and Pharmacological Properties

No studies reporting on the biological activity, pharmacological properties, or mechanism of
action of 10-O-Acetylisocalamendiol were found. Consequently, there are no signaling
pathways or logical relationships to visualize.

Conclusion and Future Directions

There is a significant lack of publicly available scientific data on 10-O-Acetylisocalamendiol.
The information is currently limited to its basic chemical identifiers. To build a comprehensive
understanding of this compound, future research should focus on:

¢ Synthesis and Isolation: Development and publication of a robust protocol for the synthesis
or isolation of 10-O-Acetylisocalamendiol.

+ Physicochemical Characterization: Detailed analysis to determine its melting point, boiling
point, solubility, and comprehensive spectral data (*H NMR, 3C NMR, IR, HRMS).

o Biological Screening: Evaluation of its bioactivity across various assays, such as
antimicrobial, anti-inflammatory, and cytotoxic screenings.

* Mechanism of Action Studies: If any significant biological activity is identified, further studies
to elucidate the underlying signaling pathways and molecular targets would be warranted.

This document will be updated as new information becomes available. Researchers and
professionals interested in this compound are encouraged to undertake foundational research
to fill the existing knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 10-O-
Acetylisocalamendiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585224#physical-and-chemical-properties-of-10-o-
acetylisocalamendiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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